Cas no 19146-55-5 (N-Acetyl-D-glutamic Acid)

• Product Name: N-Acetyl-D-glutamic Acid
• CAS No: 19146-55-5
• MF: C₇H₁₁NO₅
• MW: 189.16594
• MDL: MFCD00063196
• CID: 51229
• PubChem ID: 1560015
• Update Time: 2024-10-31

N-Acetyl-D-glutamic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Acetamidopentanedioic acid
• Ac-D-Glu-OH
• N-Acetyl-D-glutamic Acid
• (R)-(+)-N-Acetyl-glutaminsaeure
• (R)-2-(Acetylamino)glutaric acid
• N-Acetyl-D-glutaminsaeure
• Glutamicacid, N-acetyl-, D- (8CI)
• D-N-Acetyl glutamic acid
• AKOS015837755
• AKOS006275139
• BB76A796-76E5-4E5D-89F8-C7474070D238
• DS-1278
• N-acetyl-d-glu
• Glutamic acid, N-acetyl-
• J-012375
• DTXSID70364404
• 19146-55-5
• n-acetyl-d-glutamate
• AC-24112
• FD21438
• SCHEMBL716411
• MFCD00063196
• N-ACETYL D-GLUTAMIC ACID
• C22611
• D-Glutamic acid, N-acetyl-
• 339072-10-5
• HY-W015241
• (2R)-2-acetamidopentanedioic acid
• CS-W015957

• MDL： MFCD00063196
• Inchi： 1S/C7H11NO5/c1-4(9)8-5(7(12)13)2-3-6(10)11/h5H,2-3H2,1H3,(H,8,9)(H,10,11)(H,12,13)/t5-/m1/s1
• InChI Key： RFMMMVDNIPUKGG-RXMQYKEDSA-N
• SMILES： CC(N[C@@H](C(O)=O)CCC(O)=O)=O

Computed Properties

• Exact Mass: 189.06400
• Monoisotopic Mass: 189.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.355
• Melting Point: 192-194?C
• Boiling Point: 495.9℃ at 760 mmHg
• Flash Point: 253.7±25.9 °C
• Refractive Index: 1.501
• PSA: 103.70000
• LogP: -0.16860

N-Acetyl-D-glutamic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Acetyl-D-glutamic Acid

N-Acetyl-D-glutamic Acid (CAS No. 19146-55-5): A Comprehensive Overview

N-Acetyl-D-glutamic Acid (CAS No. 19146-55-5) is a significant compound in the field of biochemistry and pharmacology, known for its unique structural and functional properties. This compound is a derivative of glutamic acid, a non-essential amino acid that plays a crucial role in various biological processes. The acetylation of the amino group in D-glutamic acid results in the formation of N-Acetyl-D-glutamic Acid, which has been the subject of extensive research due to its potential applications in drug development and therapeutic interventions.

The chemical structure of N-Acetyl-D-glutamic Acid consists of a five-carbon backbone with an acetylated amino group and a carboxylic acid group. This structure confers the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are essential for its biological activities. The compound is typically synthesized through chemical methods, including the acetylation of D-glutamic acid using acetic anhydride or acetyl chloride under controlled conditions.

Recent studies have highlighted the importance of N-Acetyl-D-glutamic Acid in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can modulate neurotransmitter levels in the brain, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of N-Acetyl-D-glutamic Acid to cross the blood-brain barrier and interact with specific receptors has been a key focus of these studies.

In addition to its neuroprotective properties, N-Acetyl-D-glutamic Acid has also been investigated for its anti-inflammatory effects. A study published in the Inflammation Research journal demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-Acetyl-D-glutamic Acid could be developed into therapeutic agents for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The potential applications of N-Acetyl-D-glutamic Acid extend beyond neurology and inflammation. Recent advancements in drug delivery systems have explored the use of this compound as a prodrug or carrier molecule to enhance the bioavailability and efficacy of other drugs. For example, a study published in the International Journal of Pharmaceutics reported that conjugating N-Acetyl-D-glutamic Acid with antiviral drugs can improve their pharmacokinetic properties and reduce side effects.

Clinical trials involving N-Acetyl-D-glutamic Acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are crucial for advancing our understanding of the compound's potential therapeutic benefits and for guiding future drug development efforts.

The synthesis and purification methods for N-Acetyl-D-glutamic Acid have also been optimized to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to analyze the compound's purity and confirm its identity. These analytical methods are essential for quality control in both research and industrial settings.

In conclusion, N-Acetyl-D-glutamic Acid (CAS No. 19146-55-5) is a versatile compound with significant potential in various areas of medicine and biotechnology. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in the treatment of a wide range of diseases.